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Compound of Interest

Compound Name: Camaric acid

Cat. No.: B15562940 Get Quote

Abstract
Camaric acid, a naturally occurring pentacyclic triterpenoid, has emerged as a compound of

significant interest within the scientific community. Isolated primarily from plants of the Lantana

genus, it has demonstrated a spectrum of biological activities, including anti-inflammatory,

antimicrobial, and cytotoxic effects. This technical guide provides a comprehensive overview of

Camaric acid, detailing its chemical identity, biological functions, and the experimental

methodologies used to elucidate its properties. The information is intended to serve as a

foundational resource for researchers, scientists, and professionals engaged in drug discovery

and development.

Chemical Identity
Camaric acid is classified as an oleanane-type pentacyclic triterpenoid.
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Identifier Value

CAS Number 146450-83-1[1][2][3]

IUPAC Name

(1S,2S,6S,10R,11S,14S,15R,18R,20R)-20-

hydroxy-8,8,14,15,19,19-hexamethyl-10-[(Z)-2-

methylbut-2-enoyl]oxy-21-

oxahexacyclo[18.2.2.0¹,¹⁸.0²,¹⁵.0⁵,¹⁴.0⁶,¹¹]tetraco

s-4-ene-11-carboxylic acid[4]

Molecular Formula C₃₅H₅₂O₆[1][2][5]

Molecular Weight 568.8 g/mol [1][4]

Biological Activities and Quantitative Data
Camaric acid has been shown to possess multiple biological activities. The following tables

summarize the key quantitative data from various studies.

Table 2.1: Anti-inflammatory and Cytotoxic Activity
Activity Parameter Value Model System

Anti-inflammatory IC₅₀ 0.67 mg/ear
TPA-induced mouse

ear edema

Cytotoxicity LC₅₀ 4.1 µg/mL Brine shrimp larvae

Table 2.2: Antimicrobial Activity
Target Organism Parameter Value (µg/mL)

Escherichia coli MIC 4.88

Pseudomonas aeruginosa MIC 9.76

Staphylococcus aureus MIC 19.5

Bacillus cereus MIC 19.5

Candida albicans MIC 19.5
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Signaling Pathways and Mechanism of Action
The precise signaling pathways of Camaric acid are still under investigation. However, based

on its structural class (oleanane triterpenoid) and studies on related compounds like Lantadene

A, plausible mechanisms of action can be proposed.

Anti-inflammatory Pathway
Oleanane triterpenoids are known to exert their anti-inflammatory effects through the inhibition

of the NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) signaling pathway.

In response to pro-inflammatory stimuli, the IκB kinase (IKK) complex is activated, leading to

the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the

NF-κB dimer to translocate to the nucleus and induce the expression of pro-inflammatory

genes. It is hypothesized that Camaric acid may interfere with this cascade, potentially by

inhibiting the IKK complex or upstream signaling molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15562940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

